Cas no 870997-81-2 (3-amino-2-methoxypyridine-4-carboxylic acid)

• Product Name: 3-amino-2-methoxypyridine-4-carboxylic acid
• CAS No: 870997-81-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD18262266
• CID: 1038163
• PubChem ID: 53634618
• Update Time: 2025-06-08

3-amino-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methoxy-4-Pyridinecarboxylic acid
• 3-Amino-2-methoxyisonicotinic acid
• 3-amino-2-methoxypyridine-4-carboxylic acid
• ABVDQGNEDSKBLA-UHFFFAOYSA-N
• BCP05762
• BBL103578
• STL557388
• 3-Amino-2-methoxy-isonicotinic acid
• 3744AC
• RW2959
• AB75431
• SY020937
• AM807202
• AB0069721
• ST2410429
• Y1339
• 3-Amino-2-methoxy-pyridine
• 3-Amino-2-methoxy-4-pyridinecarboxylic acid (ACI)
• 3-Amino-2-methoxyisonicotinicacid
• TS-00147
• 870997-81-2
• DB-348030
• W-203987
• SCHEMBL2004444
• 3-Amino-2-methoxy-4-pyridinecarboxylicacid
• AKOS014316286
• 3-Amino-2-methoxy-pyridine-4-carboxylic acid
• CS-W021832
• MFCD18262266
• DTXSID50705553

• MDL： MFCD18262266
• Inchi： 1S/C7H8N2O3/c1-12-6-5(8)4(7(10)11)2-3-9-6/h2-3H,8H2,1H3,(H,10,11)
• InChI Key： ABVDQGNEDSKBLA-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=C(OC)N=CC=1)O

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4
• XLogP3: 0.6

Experimental Properties

• Density: 1.384
• PSA: 85.44000
• LogP: 0.95180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-amino-2-methoxypyridine-4-carboxylic acid

Professional Introduction to 3-amino-2-methoxypyridine-4-carboxylic Acid (CAS No. 870997-81-2)

3-amino-2-methoxypyridine-4-carboxylic acid (CAS No. 870997-81-2) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, featuring a pyridine core with substituents at the 3-amino and 2-methoxy positions, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The structure of 3-amino-2-methoxypyridine-4-carboxylic acid contributes to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an amino group and a methoxy group on the pyridine ring allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility has made it a subject of interest in medicinal chemistry, where such structural motifs are often found in pharmacophores.

In recent years, the compound has been explored in the development of novel therapeutic agents. Its pyridine scaffold is a common feature in many drugs due to its ability to interact with biological targets effectively. The 3-amino group provides a site for further functionalization, while the 4-carboxylic acid moiety allows for salt formation and enhances solubility, which is crucial for pharmaceutical formulations.

One of the most compelling aspects of 3-amino-2-methoxypyridine-4-carboxylic acid is its role in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The pyridine ring can mimic ATP binding sites, making it an effective scaffold for designing inhibitors that disrupt signaling pathways involved in disease progression. Recent studies have demonstrated its utility in developing small-molecule inhibitors targeting tyrosine kinases, which play a crucial role in cell proliferation and survival.

The 2-methoxy group on the pyridine ring not only influences the electronic properties of the molecule but also enhances its metabolic stability. This characteristic is particularly important in drug design, as it reduces the likelihood of rapid degradation within the body, thereby improving bioavailability. Additionally, the methoxy group can participate in hydrogen bonding interactions, which are essential for binding affinity and specificity to biological targets.

Another area where 3-amino-2-methoxypyridine-4-carboxylic acid has shown promise is in the development of antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and cellular components, disrupting essential metabolic processes. Researchers have been particularly interested in its potential as a lead compound for novel antibiotics, given the growing challenge of antibiotic resistance.

The synthesis of 3-amino-2-methoxypyridine-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by selective modification at the desired positions. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity.

In conclusion, 3-amino-2-methoxypyridine-4-carboxylic acid (CAS No. 870997-81-2) is a versatile and highly valuable compound with significant implications in pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, particularly in areas such as kinase inhibition and antimicrobial therapy. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and medicinal chemistry is undeniable.